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Compound of Interest

Compound Name: 2-Di-1-ASP

Cat. No.: B1234220 Get Quote

Essential Safety and Handling Guide for 2-Di-1-
ASP
For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Operation, and Disposal of the Fluorescent Mitochondrial Probe 2-Di-1-
ASP.

This document provides immediate and essential safety and logistical information for the proper

handling of 2-Di-1-ASP (also known as DASPI or DASPMI), a fluorescent dye used to image

actively respiring mitochondria. Adherence to these guidelines is critical for ensuring laboratory

safety and the integrity of experimental outcomes.

Chemical and Physical Properties
A summary of the key quantitative data for 2-Di-1-ASP is presented below for easy reference.
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Property Value Source

CAS Number 2156-29-8 N/A

Molecular Formula C₁₆H₁₉IN₂ N/A

Molecular Weight 366.24 g/mol N/A

Appearance Solid N/A

Excitation Maximum (λex) 485 nm [1]

Emission Maximum (λem) 607 nm [1]

Solubility
DMSO: ≥ 2.08 mg/mL (5.68

mM)
[1]

Hazard Identification and Safety Precautions
While a comprehensive toxicological profile for 2-Di-1-ASP is not readily available, it is prudent

to handle it with the care afforded to all laboratory chemicals. The available Safety Data Sheet

(SDS) indicates that this product is not classified as hazardous according to OSHA CFR

1910.1200 (HazCom 2012).[2] However, the absence of complete data necessitates a cautious

approach. Potential routes of overexposure include skin and eye contact.[2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Di-1-ASP to minimize exposure risk.
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PPE Category Specification Rationale

Eye & Face Protection

Safety glasses with side

shields (ANSI Z87.1

compliant). A face shield

should be worn over goggles

when handling larger

quantities or when there is a

significant splash hazard.

Protects eyes from splashes

and aerosols. A face shield

offers broader protection for

the entire face.

Hand Protection
Chemical-resistant nitrile

gloves.

Protects skin from direct

contact. Nitrile gloves offer

good resistance to a range of

chemicals.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Operational Plan: Staining Mitochondria in Live
Cells
The following is a general protocol for staining mitochondria in live cells using a fluorescent

probe like 2-Di-1-ASP. Optimization may be required for specific cell types and experimental

conditions.

Experimental Protocol: Mitochondrial Staining
1. Reagent Preparation:

Stock Solution: Prepare a 1 mM stock solution of 2-Di-1-ASP in high-quality, anhydrous

dimethylsulfoxide (DMSO).[3]

Staining Solution: On the day of the experiment, dilute the stock solution in a warm (37°C)

buffer or growth medium to a final working concentration of 50-200 nM. The optimal

concentration should be determined experimentally.

2. Cell Staining (Adherent Cells):
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Grow cells on sterile coverslips in a petri dish or multi-well plate.

Remove the culture medium and add the pre-warmed staining solution to the cells.

Incubate for 30 to 60 minutes at 37°C, protected from light. Longer incubation times may

result in brighter staining.

(Optional but Recommended): Remove the staining solution, rinse the cells with 1x

Phosphate-Buffered Saline (PBS), and add fresh, pre-warmed medium before imaging.

3. Cell Staining (Suspension Cells):

Centrifuge the cell suspension to pellet the cells.

Resuspend the cell pellet in the pre-warmed staining solution at a concentration of

approximately 1 x 10⁶ cells/mL.

Incubate for 30-60 minutes at 37°C in the dark.

Centrifuge the cells to remove the staining solution and resuspend them in fresh, pre-

warmed medium.

4. Imaging:

Image the stained cells using a fluorescence microscope with appropriate filters for the

excitation and emission wavelengths of 2-Di-1-ASP (Excitation: ~485 nm, Emission: ~607

nm).[1]

Disposal Plan
All waste materials containing 2-Di-1-ASP, including unused solutions, contaminated labware

(e.g., pipette tips, tubes), and PPE, should be disposed of as chemical waste. Follow all local,

state, and federal regulations for chemical waste disposal. Do not pour solutions down the

drain.

Visualizing the Workflow
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To aid in understanding the procedural steps, two diagrams are provided below. The first

illustrates the decision-making process for ensuring safety before handling 2-Di-1-ASP. The

second diagram outlines the experimental workflow for mitochondrial staining.

Start: Handling 2-Di-1-ASP

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Select Appropriate PPE

Use Engineering Controls (e.g., Fume Hood if necessary)

Proceed with Handling

Click to download full resolution via product page

Caption: Safety Decision Workflow for Handling 2-Di-1-ASP.
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Prepare 1 mM Stock Solution in DMSO

Prepare 50-200 nM Working Solution

Incubate Cells with Working Solution (30-60 min, 37°C)

Culture Cells (Adherent or Suspension)

Optional: Wash with PBS and Add Fresh Media

Image with Fluorescence Microscope

Click to download full resolution via product page

Caption: Experimental Workflow for Mitochondrial Staining with 2-Di-1-ASP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1234220#personal-protective-equipment-for-
handling-2-di-1-asp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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